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Compound of Interest

Compound Name: Salvizol
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For: Researchers, scientists, and dental professionals in drug development and clinical
endodontics.

Subject: Recommended Concentrations and Protocols for the Application of Salvizol
Formulations in Clinical and Research Settings.

Introduction: The name "Salvizol" has been associated with endodontic irrigation solutions with
differing compositions. Historically, Salvizol referred to a formulation containing bisdequalinium
acetate, a quaternary ammonium compound with antiseptic properties.[1][2][3] More recently,
the commercially available product is Salvizol™ E.D.T.A., a chelating agent containing 17%
ethylenediaminetetraacetic acid (EDTA).[4] It is critical to distinguish between these two
formulations as their mechanisms of action and recommended applications differ significantly.
These notes provide detailed information on both formulations for use in research and clinical
protocols.

Part 1: Salvizol (Bisdequalinium Acetate
Formulation)
Composition and Mechanism of Action

Salvizol, in its historical formulation, is a chemotherapeutic agent with bisdequalinium acetate
as its active ingredient.[1][3] This quaternary ammonium compound exhibits a broad spectrum
of bactericidal activity.[3] Its mechanism of action involves disrupting the cell membranes of
microorganisms, leading to cell lysis. Additionally, it was reported to have some capacity to
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dissolve the organic dentin matrix.[3] A related product, Solvidont, was based on Salvizol and
contained bis-dequalinium acetate in various concentrations for use as a working solution,
irrigation solution, and intracanal medication paste.[2]

Recommended Concentrations for In Vitro and
Preclinical Studies

Published literature from the 1980s suggests optimal concentrations for bisdequalinium
acetate-based Salvizol as a root canal irrigant. These concentrations were primarily evaluated
for their antimicrobial efficacy and biocompatibility in preclinical settings.

. Active Recommended L
Formulation . . Application Reference
Ingredient Concentration
) Bisdequalinium Root Canal
Salvizol 0.6% ) [2]
Acetate Irrigant

) o Working Solution
) Bis-dequalinium
Solvidont 0.5% / Intracanal [2]
Acetate o
Medication Paste

] Bis-dequalinium Irrigation
Solvidont 0.05% - 0.125% ) [2]
Acetate Solution

Experimental Protocol: In Vitro Antimicrobial Efficacy
Study

This protocol outlines a method to assess the antimicrobial activity of a bisdequalinium acetate-
based Salvizol formulation against common endodontic pathogens.

Objective: To determine the minimum inhibitory concentration (MIC) and minimum bactericidal
concentration (MBC) of Salvizol against Enterococcus faecalis.

Materials:
o Salvizol (0.6% bisdequalinium acetate)

e Enterococcus faecalis (ATCC 29212)
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Brain Heart Infusion (BHI) broth and agar

96-well microtiter plates

Spectrophotometer

Sterile saline

Procedure:

Bacterial Culture Preparation: Inoculate E. faecalis in BHI broth and incubate for 18-24 hours
at 37°C. Adjust the bacterial suspension to a 0.5 McFarland standard.

Serial Dilution: Perform a two-fold serial dilution of the 0.6% Salvizol solution in BHI broth in
a 96-well plate.

Inoculation: Add the adjusted bacterial suspension to each well. Include positive (bacteria, no
Salvizol) and negative (broth only) controls.

Incubation: Incubate the microtiter plate at 37°C for 24 hours.

MIC Determination: The MIC is the lowest concentration of Salvizol that inhibits visible
bacterial growth.

MBC Determination: Plate aliquots from the wells with no visible growth onto BHI agar
plates. The MBC is the lowest concentration that results in no colony formation after 24
hours of incubation.
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Workflow for Antimicrobial Efficacy Testing.
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Part 2: Salvizol™ E.D.T.A. (17% EDTA Formulation)
Composition and Mechanism of Action

Salvizol™ E.D.T.A. is a root canal irrigant with a primary active ingredient of 17%
ethylenediaminetetraacetic acid (EDTA).[4] Its primary function is to act as a chelating agent.
EDTA binds to calcium ions in the dentin, forming a soluble calcium chelate.[4] This action
effectively removes the inorganic component of the smear layer, which is a layer of debris
created during canal instrumentation.[4] The removal of the smear layer unblocks dentinal
tubules, allowing for better penetration of disinfectants and improved adhesion of obturation

materials.[4]

Mechanism of Action of Salvizol™ E.D.T.A.
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Chelating Action of Salvizol™ E.D.T.A.

Recommended Concentration for Clinical Studies

The standard and recommended concentration for Salvizol™ E.D.T.A. in clinical applications
and studies is consistent with other EDTA-based root canal irrigants.

] . Recommended o
Product Active Ingredient . Application
Concentration

Root Canal Irrigant
. Ethylenediaminetetraa ?
Salvizol™ E.D.T.A. } ) 17% (Smear Layer
cetic acid (EDTA)
Removal)
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Clinical Protocol for Root Canal Irrigation

This protocol details the recommended use of Salvizol™ E.D.T.A. in conjunction with a
disinfecting irrigant, such as sodium hypochlorite (NaOCI), during root canal therapy.

Objective: To effectively clean and disinfect the root canal system by removing both organic
and inorganic debris.

Materials:

Salvizol™ E.D.T.A. (17%)

Sodium Hypochlorite (NaOCI) solution (e.g., 2.5% - 5.25%)

Sterile water or saline

Endodontic irrigation needles

Procedure:

Initial Instrumentation and Disinfection: During shaping and cleaning of the root canal,
irrigate frequently with NaOCI to dissolve organic tissue and for its antimicrobial effect.[5][6]

o Smear Layer Removal: After the completion of mechanical instrumentation, perform a final
rinse with 1-5 mL of 17% Salvizol™ E.D.T.A.[5]

o Dwell Time: Allow the Salvizol™ E.D.T.A. to remain in the canal for 1-2 minutes to ensure
effective chelation.[4]

e Final Flush: Following the use of Salvizol™ E.D.T.A., perform a final flush with NaOCI to
remove any remaining debris and for final disinfection. It is crucial to rinse with sterile water
or saline between EDTA and NaOCI if there is a concern of chemical interaction.

» Drying: Dry the canal thoroughly with paper points before proceeding with obturation.
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Clinical Irrigation Protocol Workflow.

Summary and Conclusion

The term "Salvizol" can refer to two distinct endodontic products. The historical formulation
based on bisdequalinium acetate was used as an antiseptic irrigant at concentrations around
0.6%. The contemporary product, Salvizol™ E.D.T.A., is a 17% EDTA solution used as a
chelating agent to remove the smear layer. For current clinical studies and protocols, the
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recommended concentration of Salvizol™ E.D.T.A. is 17%. Researchers and clinicians should
be precise in identifying the active ingredients of the "Salvizol" product they are utilizing to
ensure the appropriate application and interpretation of results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Antimicrobial Irrigation Solutions in Root Canal Treatment: A Glance at the Past, the
Present, and the Future [opendentistryjournal.com]

¢ 3. medchemexpress.com [medchemexpress.com]
e 4. careada.net [careada.net]
¢ 5. jptcp.com [jptcp.com]

e 6. Expert consensus on irrigation and intracanal medication in root canal therapy - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Salvizol in
Endodontic Research and Clinical Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606160#recommended-concentration-of-salvizol-for-
clinical-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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